Cas no 206761-88-8 (Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-)

• Product Name: Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
• CAS No: 206761-88-8
• MF: C₇HCl₄NS
• MW: 272.966536283493
• CID: 241721
• PubChem ID: 4677634
• Update Time: 2025-04-19

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
• 1,2,3,4-tetrachloro-5-isothiocyanatobenzene
• 2,3,4,5-Tetrachlorophenylisothiocyanate
• 2,3']BITHIOPHENYL-5-CARBOXYLIC ACID
• Benzene,1,2,3,4-tetrachloro-5-isothiocyanato
• 206761-88-8
• FT-0609339
• NUNOYNAFGFABBD-UHFFFAOYSA-N
• DTXSID60405476
• 2,3,4,5-TETRACHLOROPHENYL ISOTHIOCYANATE
• SCHEMBL1457299

• Inchi： 1S/C7HCl4NS/c8-3-1-4(12-2-13)6(10)7(11)5(3)9/h1H
• InChI Key： NUNOYNAFGFABBD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1N=C=S)Cl)Cl)Cl

Computed Properties

• Exact Mass: 270.85800
• Monoisotopic Mass: 270.858381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 373.5°C at 760 mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.649
• PSA: 44.45000
• LogP: 5.03450

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Security Information

• Safety Instruction： S26-S36/37/39
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38